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Introduction

n-Butylzinc bromide is a versatile organozinc reagent increasingly utilized in organic synthesis,
particularly in palladium-catalyzed Negishi cross-coupling reactions. Its moderate reactivity,
compared to more aggressive organometallic reagents like Grignard or organolithium
compounds, imparts a high degree of functional group tolerance. This chemoselectivity makes
n-butylzinc bromide an invaluable tool for the construction of complex molecules, allowing for
the formation of carbon-carbon bonds without the need for extensive protecting group
strategies. These application notes provide a comprehensive overview of the functional group
compatibility of n-butylzinc bromide, supported by quantitative data and detailed experimental
protocols.

Core Application: Negishi Cross-Coupling

The primary application of n-butylzinc bromide is in the Negishi cross-coupling reaction, where
it serves as the nucleophilic partner to couple with various organic electrophiles, most
commonly aryl, heteroaryl, and vinyl halides or triflates. The reaction is typically catalyzed by a
palladium(0) complex.

A general schematic for the Negishi cross-coupling reaction is presented below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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